Cas no 345-30-2 (N-(3-fluoro-4-nitrophenyl)acetamide)

• Product Name: N-(3-fluoro-4-nitrophenyl)acetamide
• CAS No: 345-30-2
• MF: C₈H₇FN₂O₃
• MW: 198.151185274124
• CID: 1463240
• PubChem ID: 2755770
• Update Time: 2025-06-25

N-(3-fluoro-4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Fluoro-4-nitrophenyl)acetamide
• Phenol, m-ethyl-, acetate
• Phenol, 3-ethyl-, acetate
• acetic acid-(3-fluoro-4-nitro-anilide)
• SureCN3339215
• 3-Ethylphenyl acetate
• 3-Fluor-4-nitro-acetanilid
• m-Ethylphenyl acetate
• 3-ethyl-phenol
• Phenol, 3-ethyl-,1-acetate
• 3-Acetoxy-1-aethyl-benzol
• acetic acid-(3-ethyl-phenyl ester)
• Essigsaeure-(3-fluor-4-nitro-anilid)
• Essigsaeure-(3-aethyl-phenylester)
• 3-fluoro-4-nitroacetanilide
• AC1Q60TB
• (3-Aethyl-phenyl)-acetat
• 3'-fluoro-4'-nitroacetanilide
• 3-ethyl-phenyl acetate
• AC1L2QYT
• 3-ethyl-phenyl-acetate
• 3'-fluoro-4
• 3'-flouro-4'-nitroacetanilide
• DTXSID401293967
• 345-30-2
• Acetamide, N-(3-fluoro-4-nitrophenyl)-
• MFCD01463345
• 3-fluoro-4-nitroacetanilide, AldrichCPR
• AKOS004910173
• CS-0153977
• BS-32308
• D80637
• SCHEMBL2333062
• SY317592
• SIJMRGBYPYIMDJ-UHFFFAOYSA-N
• N-{3-fluoro-4-nitrophenyl}acetamide
• AE-562/12222148
• N-(3-fluoro-4-nitrophenyl)acetamide

• MDL： MFCD01463345
• Inchi： 1S/C8H7FN2O3/c1-5(12)10-6-2-3-8(11(13)14)7(9)4-6/h2-4H,1H3,(H,10,12)
• InChI Key： SIJMRGBYPYIMDJ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.04411
• Monoisotopic Mass: 198.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-fluoro-4-nitrophenyl)acetamide

N-(3-Fluoro-4-Nitrophenyl)Acetamide: A Comprehensive Overview

N-(3-Fluoro-4-Nitrophenyl)Acetamide, commonly referred to by its CAS number 345-30-2, is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a fluoro group and a nitro group on the phenyl ring, along with an acetamide functional group. The combination of these groups imparts distinctive chemical properties, making it a valuable molecule in research and development.

The fluoro and nitro substituents on the phenyl ring play a crucial role in determining the electronic and steric properties of the molecule. The fluoro group introduces electron-withdrawing effects, while the nitro group further enhances these effects, leading to increased reactivity in certain chemical reactions. This makes N-(3-Fluoro-4-Nitrophenyl)Acetamide an ideal candidate for use in various synthetic pathways, particularly in the pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of N-(3-Fluoro-4-Nitrophenyl)Acetamide as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antifungal agents. The acetamide functional group is particularly advantageous in such applications, as it can undergo various transformations to yield biologically active derivatives.

In addition to its role in drug discovery, N-(3-Fluoro-4-Nitrophenyl)Acetamide has also been investigated for its applications in materials science. The compound's ability to form stable amide bonds makes it a promising candidate for the synthesis of high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be utilized to create materials with enhanced mechanical and thermal properties.

The synthesis of N-(3-Fluoro-4-Nitrophenyl)Acetamide typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. The introduction of the fluoro and nitro groups is followed by acetylation to yield the final product. Researchers have optimized these steps to improve yield and purity, ensuring that the compound meets stringent quality standards required for industrial applications.

One of the most exciting developments involving N-(3-Fluoro-4-Nitrophenyl)Acetamide is its use in green chemistry initiatives. Scientists have explored sustainable methods for its synthesis, including the use of microwave-assisted reactions and catalytic systems that minimize waste and reduce environmental impact. These efforts align with global trends toward more eco-friendly chemical processes.

Furthermore, N-(3-Fluoro-4-Nitrophenyl)Acetamide has been studied for its potential in environmental remediation. Its ability to bind with heavy metals and other pollutants has led to investigations into its use as an adsorbent material for water treatment applications. This dual functionality—combining industrial utility with environmental benefits—underscores the compound's versatility.

In conclusion, N-(3-Fluoro-4-Nitrophenyl)Acetamide (CAS No: 345-30-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.